N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(5-oxo-1,2-dihydropyrazol-3-yl)methylsulfanyl]acetamide
• InChI: InChI=1S/C14H17N3O3S/c1-2-20-12-6-4-3-5-11(12)15-14(19)9-21-8-10-7-13(18)17-16-10/h3-7H,2,8-9H2,1H3,(H,15,19)(H2,16,17,18)
• InChI Key: WFKAHQJKWGRCOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSCC2=CC(=O)NN2
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide, also known as EHPM, is a chemical compound that has been extensively studied for its potential applications in scientific research. EHPM has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various aspects of cellular function and disease.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide is not fully understood, but it is thought to involve the binding of the compound to specific sites on enzymes or other proteins. This binding can lead to changes in the activity or function of these proteins, which in turn can affect various cellular processes.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways. N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide in lab experiments is its selectivity for certain enzymes and proteins, which allows researchers to investigate their specific roles in various biological processes. However, one limitation of N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide is that it may not be effective against all enzymes or proteins, and its effects may vary depending on the specific biological system being studied.

Future Directions

There are many potential future directions for research on N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide, including studies of its effects on specific diseases or cellular processes. Some possible areas of investigation include the use of N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide as a potential therapeutic agent for cancer or other diseases, as well as studies of its effects on various signaling pathways and protein-protein interactions. Additionally, further research is needed to fully understand the mechanism of action of N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide and its potential applications in scientific research.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide has been used in a variety of scientific research applications, including studies of cellular signaling pathways, protein-protein interactions, and enzyme activity. N-(2-ethoxyphenyl)-2-{[(5-hydroxy-1H-pyrazol-3-yl)methyl]thio}acetamide has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for investigating their role in various biological processes.